Cas no 175201-99-7 (3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic Acid methyl ester)

• Product Name: 3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic Acid methyl ester
• CAS No: 175201-99-7
• MF: C₉H₁₁ClO₄S₂
• MW: 282.764239549637
• MDL: MFCD00067967
• CID: 134144
• PubChem ID: 2778643
• Update Time: 2025-04-19

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(isopropylsulfonyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-chloro-4-[(1-methylethyl)sulfonyl]-, methyl ester
• 3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic acid methyl ester
• METHYL 3-CHLORO-4-(ISOPROPYLSULPHONYL)THIOPHENE-2-CARBOXYLATE
• methyl 3-chloro-4-propan-2-ylsulfonylthiophene-2-carboxylate
• AC1MCTQP
• AG-E-25111
• CTK4D5432
• HMS554J03
• Maybridge1_004601
• MolPort-001-764-140
• OR25208
• AS-5333
• FT-0628545
• methyl 3-chloro-4-(propane-2-sulfonyl)thiophene-2-carboxylate
• DTXSID40381047
• AKOS015908520
• CS-0324170
• 175201-99-7
• MFCD00067967
• 2-Thiophenecarboxylic acid, 3-chloro-4-[(1-methylethyl)sulfonyl]-, methyl ester
• 3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic Acid methyl ester

• MDL： MFCD00067967
• Inchi： 1S/C9H11ClO4S2/c1-5(2)16(12,13)6-4-15-8(7(6)10)9(11)14-3/h4-5H,1-3H3
• InChI Key： GSPZSQFFTHVUHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC=C1S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.97883
• Monoisotopic Mass: 281.9787289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 121.5℃
• Boiling Point: 448.2±45.0 °C at 760 mmHg
• Flash Point: 224.9±28.7 °C
• Refractive Index: 1.535
• PSA: 60.44
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Chloro-4-(propane-2-sulfonyl)-thiophene-2-carboxylic Acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)